Cas no 68290-67-5 (Pyrazine, 3-chloro-2-(1-methylethyl)-5-(2-methylpropyl)-)

• Product Name: Pyrazine, 3-chloro-2-(1-methylethyl)-5-(2-methylpropyl)-
• CAS No: 68290-67-5
• MF: C₁₁H₁₇ClN₂
• MW: 212.719081640244
• CID: 393419
• PubChem ID: 11629868
• Update Time: 2025-04-19

Pyrazine, 3-chloro-2-(1-methylethyl)-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 3-chloro-2-(1-methylethyl)-5-(2-methylpropyl)-
• 3-chloro-5-(2-methylpropyl)-2-propan-2-ylpyrazine
• 68290-67-5
• DTXSID60469710

• Inchi： 1S/C11H17ClN2/c1-7(2)5-9-6-13-10(8(3)4)11(12)14-9/h6-8H,5H2,1-4H3
• InChI Key： YCPNGBQWKCDWEJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)C)N=CC(CC(C)C)=N1

Computed Properties

• Exact Mass: 212.10821
• Monoisotopic Mass: 212.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78